Cas no 1428423-02-2 (5-methyl-1,2-oxazol-3-yl chloroformate)

• Product Name: 5-methyl-1,2-oxazol-3-yl chloroformate
• CAS No: 1428423-02-2
• MF: C₅H₄ClNO₃
• MW: 161.543160438538
• CID: 6189282
• PubChem ID: 21805869
• Update Time: 2024-03-01

5-methyl-1,2-oxazol-3-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,2-oxazol-3-yl chloroformate
• EN300-1612639
• 1428423-02-2
• SCHEMBL8305554

• Inchi： 1S/C5H4ClNO3/c1-3-2-4(7-10-3)9-5(6)8/h2H,1H3
• InChI Key： JADBJRUWBYXNAV-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=C(C)ON=1

Computed Properties

• Exact Mass: 160.9879707g/mol
• Monoisotopic Mass: 160.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles